7-bromo-5-methoxy-1H-1,2,3-benzotriazole
Overview
Description
7-bromo-5-methoxy-1H-1,2,3-benzotriazole (BMBT) is a chemical compound with a variety of applications in organic synthesis, scientific research, and laboratory experiments. BMBT is an aromatic heterocyclic compound, containing five-membered ring structures of both nitrogen and oxygen atoms. Due to its unique structure, BMBT has a wide range of applications in organic synthesis, scientific research, and laboratory experiments. In
Mechanism of Action
The mechanism of action of 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is not fully understood. However, it is believed that 7-bromo-5-methoxy-1H-1,2,3-benzotriazole acts as a Lewis acid, which is capable of forming a covalent bond with a Lewis base. This covalent bond is believed to be the driving force behind the various reactions in which 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is involved. In addition, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is believed to act as a catalyst in various reactions, by facilitating the formation of bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-bromo-5-methoxy-1H-1,2,3-benzotriazole are not fully understood. However, it has been suggested that 7-bromo-5-methoxy-1H-1,2,3-benzotriazole may be involved in the regulation of various biochemical and physiological processes. For example, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole has been shown to modulate the activity of certain hormones, such as cortisol and epinephrine.
Advantages and Limitations for Lab Experiments
The use of 7-bromo-5-methoxy-1H-1,2,3-benzotriazole in laboratory experiments has several advantages. First, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is relatively easy to synthesize and is relatively stable. Second, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is relatively non-toxic, making it safe to use in laboratory experiments. Finally, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is relatively inexpensive, making it an attractive option for laboratory experiments.
However, there are also some limitations to the use of 7-bromo-5-methoxy-1H-1,2,3-benzotriazole in laboratory experiments. First, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is not water-soluble, making it difficult to use in aqueous solutions. Second, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is relatively reactive, making it difficult to handle and store in the laboratory. Finally, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is relatively unstable, making it difficult to use in long-term experiments.
Future Directions
The future of 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is promising. 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is currently being studied for its potential applications in the synthesis of various pharmaceuticals, such as antifungal and anti-inflammatory agents. In addition, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is being studied for its potential applications in the synthesis of various heterocyclic compounds, such as pyridines and quinolines. Finally, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is being studied for its potential applications in the regulation of various biochemical and physiological processes.
Synthesis Methods
7-bromo-5-methoxy-1H-1,2,3-benzotriazole can be synthesized through a two-step process. The first step involves the reaction of 5-bromomethylbenzotriazole with dimethyl sulfoxide in the presence of an acid catalyst. This reaction produces 7-bromo-5-methoxy-1H-1,2,3-benzotriazole. The second step involves the reaction of 7-bromo-5-methoxy-1H-1,2,3-benzotriazole with dimethyl sulfoxide in the presence of an acid catalyst. This reaction produces 7-bromo-5-methoxy-1H-1,2,3-benzotriazole.
Scientific Research Applications
7-bromo-5-methoxy-1H-1,2,3-benzotriazole has a range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a ligand in coordination chemistry. 7-bromo-5-methoxy-1H-1,2,3-benzotriazole is also used in the synthesis of various heterocyclic compounds, such as pyridines and quinolines. In addition, 7-bromo-5-methoxy-1H-1,2,3-benzotriazole has been used in the synthesis of various pharmaceuticals, such as antifungal and anti-inflammatory agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-5-methoxy-1H-1,2,3-benzotriazole involves the bromination of 5-methoxy-1H-1,2,3-benzotriazole using bromine in acetic acid.", "Starting Materials": [ "5-methoxy-1H-1,2,3-benzotriazole", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 5-methoxy-1H-1,2,3-benzotriazole in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours until the reaction is complete.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1534771-70-4 |
Product Name |
7-bromo-5-methoxy-1H-1,2,3-benzotriazole |
Molecular Formula |
C7H6BrN3O |
Molecular Weight |
228 |
Purity |
95 |
Origin of Product |
United States |
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